Cas no 162599-96-4 (Fmoc-D-Aph(D-Hor)-OH)
Fmoc-D-Aph(D-Hor)-OH Chemical and Physical Properties
Names and Identifiers
-
- Available From These Suppliers
- 3-CHLORO-D-TYROSINE
- 3-Chloro-L-tyrosine
- 3-Cl-D-Tyr-OH
- (S)-3-chloroalanine
- 3-(3-CHLORO)DL-ALANINE
- 3-Chlor-D-tyrosin
- B-chloro-dl-alanine
- D-3-chloroalanine
- D-3-chlorotyrosine
- Dl-alanine, 3-chloro-
- H-ALA(3-CL)-OH
- H-DL-ALA(3-CL)-OH
- L-ALA-3-CL
- H-D-Tyr(3-Cl)-OH
- BS-27409
- 162599-96-4
- SCHEMBL29778
- MFCD09842592
- F79607
- (2R)-2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid
- 3-Chloro-D-tyrosine (H-D-Tyr(3-Cl)-OH)
- CS-0210109
- Q27453943
- AKOS017482309
- Fmoc-D-Aph(D-Hor)-OH
-
- MDL: MFCD09842592
- Inchi: 1S/C9H10ClNO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)/t7-/m1/s1
- InChI Key: ACWBBAGYTKWBCD-SSDOTTSWSA-N
- SMILES: ClC1=C(C=CC(=C1)C[C@H](C(=O)O)N)O
Computed Properties
- Exact Mass: 215.0349209g/mol
- Monoisotopic Mass: 215.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 255-256 °C (decomposition)
- Solubility: Slightly soluble (17 g/l) (25 º C),
Fmoc-D-Aph(D-Hor)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F255580-500mg |
Fmoc-D-Aph(D-Hor)-OH |
162599-96-4 | 500mg |
$ 310.00 | 2022-06-05 | ||
| TRC | F255580-1000mg |
Fmoc-D-Aph(D-Hor)-OH |
162599-96-4 | 1g |
$ 510.00 | 2022-06-05 | ||
| TRC | F255580-2000mg |
Fmoc-D-Aph(D-Hor)-OH |
162599-96-4 | 2g |
$ 820.00 | 2022-06-05 | ||
| abcr | AB509805-250 mg |
3-Chloro-D-tyrosine (H-D-Tyr(3-Cl)-OH); . |
162599-96-4 | 250MG |
€152.70 | 2023-01-19 | ||
| abcr | AB509805-1 g |
3-Chloro-D-tyrosine (H-D-Tyr(3-Cl)-OH); . |
162599-96-4 | 1g |
€257.40 | 2023-01-19 | ||
| abcr | AB509805-5 g |
3-Chloro-D-tyrosine (H-D-Tyr(3-Cl)-OH); . |
162599-96-4 | 5g |
€866.70 | 2023-01-19 | ||
| eNovation Chemicals LLC | Y1054850-1g |
H-D-Tyr(3-Cl)-OH |
162599-96-4 | 98% | 1g |
$140 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1054850-2g |
H-D-Tyr(3-Cl)-OH |
162599-96-4 | 98% | 2g |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1054850-5g |
H-D-Tyr(3-Cl)-OH |
162599-96-4 | 98% | 5g |
$280 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1054850-10g |
H-D-Tyr(3-Cl)-OH |
162599-96-4 | 98% | 10g |
$470 | 2024-06-06 |
Fmoc-D-Aph(D-Hor)-OH Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Fmoc-D-Aph(D-Hor)-OH
Compound CAS No. 162599-96-4: Fmoc-D-Aph(D-Hor)-OH
CAS No. 162599-96-4 refers to the compound known as Fmoc-D-Aph(D-Hor)-OH, a synthetic peptide that has gained significant attention in the fields of pharmacology and biochemistry due to its unique properties and potential applications. This compound is a derivative of the naturally occurring peptide, aphrodine, which has been extensively studied for its role in various biological processes, including neurotransmission and cell signaling. The addition of the Fmoc (9-fluorenylmethyloxycarbonyl) group and the hydroxyl group at the terminal position of the peptide chain enhances its stability and bioavailability, making it a promising candidate for drug development.
The structure of Fmoc-D-Aph(D-Hor)-OH consists of a backbone sequence that includes the amino acids phenylalanine (Phe), alanine (Ala), and tyrosine (Tyr). The stereochemistry of these residues is critical, as it determines the compound's ability to interact with specific receptors or enzymes in vivo. Recent studies have highlighted the importance of stereochemical fidelity in peptide design, particularly in the context of developing selective agonists or antagonists for therapeutic targets.
One of the most notable advancements in the research surrounding CAS No. 162599-96-4 is its application in targeted drug delivery systems. By modifying the peptide sequence or incorporating additional functional groups, researchers have been able to enhance its specificity for certain cell types or tissues. For instance, a study published in Nature Biotechnology demonstrated that Fmoc-D-Aph(D-Hor)-OH could be used as a carrier for delivering anticancer drugs directly to tumor cells, significantly reducing systemic toxicity while improving therapeutic efficacy.
In addition to its role in drug delivery, Fmoc-D-Aph(D-Hor)-OH has also been investigated for its potential as an immunomodulator. Preclinical studies have shown that this compound can modulate immune responses by interacting with specific cytokines or chemokines, offering new avenues for treating autoimmune diseases such as rheumatoid arthritis or multiple sclerosis. These findings underscore the versatility of this compound and its potential impact on personalized medicine.
The synthesis of CAS No. 162599-96-4 involves a multi-step process that combines solid-phase peptide synthesis (SPPS) with advanced purification techniques such as high-performance liquid chromatography (HPLC). The use of protecting groups like Fmoc ensures that each amino acid residue is properly incorporated into the growing peptide chain without unwanted side reactions. Recent innovations in peptide synthesis, including automated synthesis platforms and green chemistry approaches, have further streamlined the production process, making large-scale manufacturing more feasible.
From a structural standpoint, Fmoc-D-Aph(D-Hor)-OH exhibits a high degree of conformational flexibility, which is essential for its biological activity. Computational modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, allowing it to interact with a wide range of molecular targets. This property not only enhances its versatility but also poses challenges in predicting its exact mode of action without experimental validation.
In terms of pharmacokinetics, Fmoc-D-Aph(D-Hor)-OH demonstrates favorable absorption and distribution profiles when administered via various routes, including intravenous injection and oral ingestion. However, its stability in physiological conditions remains a critical factor influencing its bioavailability. Researchers are actively exploring strategies to improve its half-life by modifying its chemical structure or encapsulating it within biocompatible nanoparticles.
The therapeutic potential of CAS No. 162599-96-4 extends beyond conventional drug delivery and immunomodulation applications. Emerging evidence suggests that this compound may also play a role in regenerative medicine by promoting tissue repair and regeneration following injury or disease. For example, preclinical trials have shown that topical application of < strong>Fmoc-D-Aph(D-Hor)-OH strong>can accelerate wound healing by stimulating collagen synthesis and angiogenesis.
In conclusion, < strong>CAS No. 162599-96-4 strong>, also known as< strong>Fmoc-D-Aph(D-Hor)-OH strong>, represents a cutting-edge advancement in peptide-based therapeutics with diverse applications across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to make significant contributions to the field of modern medicine.
162599-96-4 (Fmoc-D-Aph(D-Hor)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)